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Compound of Interest

Compound Name: PHY34

Cat. No.: B8209934 Get Quote

For Immediate Use by Laboratory Personnel

This document provides detailed safety protocols and step-by-step disposal procedures for

PHY34, a potent inhibitor of late-stage autophagy. Adherence to these guidelines is critical to

ensure personnel safety and environmental compliance. PHY34 is a synthetic small molecule

with significant cytotoxic properties, necessitating careful handling and disposal.[1][2][3]

Core Safety and Handling Data
All personnel handling PHY34 must be familiar with its properties and associated hazards. The

following table summarizes key quantitative data for PHY34.
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Property Data Source(s)

Chemical Name

4-[[(3aS,4R,6S,7R,7aR)-7-

hydroxy-4-

(hydroxymethyl)-2,2-dimethyl-

4,6,7,7a-tetrahydro-3aH-

[1,3]dioxolo[4,5-c]pyran-6-

yl]oxy]-9-(1,3-benzodioxol-5-

yl)-6,7-dimethoxy-naphtho[2,3-

c]furan-1(3H)-one

[4]

CAS Number 2130033-55-3 [1]

Molecular Formula C₃₀H₃₀O₁₂ [1][5]

Molecular Weight 582.6 g/mol [1]

Physical State Solid [1]

Solubility

DMF: 30 mg/mlDMSO: 30

mg/mlEthanol: 10

mg/mlDMSO:PBS (pH 7.2)

(1:3): 0.25 mg/ml

[1]

Biological Activity

Inhibitor of late-stage

autophagy; cytotoxic to ovarian

cancer cells (IC₅₀ = 4 nM);

induces apoptosis.[1][3]

[1][3]

Experimental Protocols: Disposal of PHY34 Waste
The following protocols are mandatory for the disposal of all waste streams contaminated with

PHY34. Due to its cytotoxic nature, all PHY34 waste is considered hazardous chemical waste.

Protocol 1: Disposal of Solid PHY34 Waste
This protocol applies to unused or expired pure PHY34 powder and any solids grossly

contaminated with PHY34.
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Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and two pairs of

nitrile gloves.

Containment: Conduct all handling of solid PHY34 within a certified chemical fume hood.

Waste Collection:

Carefully place the original vial or container with the solid PHY34 into a larger, sealable,

and clearly labeled hazardous waste container.

Do not attempt to remove the powder from its original container.

If transferring is unavoidable, use spark-proof tools and ensure the receiving container is

appropriate for solid chemical waste.

Labeling: The outer container must be labeled with:

"Hazardous Waste - Cytotoxic"

"PHY34 (CAS: 2130033-55-3)"

Accumulation Start Date

Principal Investigator's Name and Lab Location

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office.

Protocol 2: Disposal of Contaminated Labware
This protocol applies to disposable labware such as pipette tips, microfuge tubes, and culture

plates that have come into contact with PHY34.

Segregation: All disposable items that have directly contacted PHY34 must be segregated

from regular lab trash.
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Collection:

Place all contaminated solid waste into a designated, puncture-resistant hazardous waste

container lined with a heavy-duty plastic bag.

This container should be clearly marked with a biohazard symbol if the materials are also

biologically contaminated, and with a "Cytotoxic" label.

Sharps: Needles, syringes, or other sharps contaminated with PHY34 must be placed in a

designated sharps container for cytotoxic waste.

Sealing and Labeling: When the container is three-quarters full, securely seal the inner bag

and then the outer container. Label the container as described in Protocol 1.

Disposal: Contact EHS for pickup and incineration.

Protocol 3: Disposal of Liquid PHY34 Waste
This protocol applies to solutions containing PHY34, such as stock solutions in DMSO or

experimental media.

Waste Collection:

Collect all liquid waste containing PHY34 in a dedicated, leak-proof, and shatter-resistant

container (e.g., a high-density polyethylene bottle).

Do not mix with other chemical waste streams unless explicitly permitted by your EHS

office.

Labeling: Label the liquid waste container with:

"Hazardous Waste - Cytotoxic"

"PHY34 in [Solvent Name, e.g., DMSO]"

Estimate the concentration of PHY34 and list all solvent components and their

percentages.
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Storage: Keep the waste container tightly sealed and store it in secondary containment

within a designated hazardous waste accumulation area.

Disposal: Arrange for disposal through your institution's EHS office. Under no circumstances

should liquid waste containing PHY34 be poured down the drain.

Visualized Workflows and Pathways
The following diagrams illustrate the decision-making process for PHY34 disposal and its

mechanism of action.
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Caption: Decision workflow for proper segregation and disposal of PHY34 waste.
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Caption: PHY34 inhibits V-ATPase, blocking autophagic flux and inducing apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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